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Compound of Interest

Compound Name:
3-(3,5-

Dimethoxybenzyl)cyclohexanone

Cat. No.: B1325437 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of 3-(3,5-Dimethoxybenzyl)cyclohexanone, a synthetic organic compound with

potential applications in medicinal chemistry and materials science. This document details its

molecular characteristics, a plausible experimental protocol for its synthesis, and predicted

analytical data for its characterization.

Core Molecular and Physical Properties
3-(3,5-Dimethoxybenzyl)cyclohexanone, with the IUPAC name 3-[(3,5-

dimethoxyphenyl)methyl]cyclohexan-1-one, is a ketone and aromatic ether.[1] Its structure

consists of a cyclohexanone ring substituted at the third position with a 3,5-dimethoxybenzyl

group.[1] The molecular formula of this compound is C₁₅H₂₀O₃, and it has a molecular weight of

248.32 g/mol .[1]

Table 1: Physicochemical and Spectroscopic Data
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Property Value Notes

Molecular Formula C₁₅H₂₀O₃ [1]

Molecular Weight 248.32 g/mol [1]

Density 1.083 g/cm³
Data for this specific

compound.

Melting Point Not available

Data for this specific

compound is not readily

available in the literature.

Boiling Point Not available

Data for this specific

compound is not readily

available in the literature.

¹H NMR Predicted

Aromatic H (C₂', C₄', C₆'): ~δ

6.3-6.4 ppm. Methoxy H (-

OCH₃): ~δ 3.78 ppm. Benzyl H

(-CH₂-Ar): ~δ 2.5-2.7 ppm.

Cyclohexanone H: ~δ 1.2-2.5

ppm.

¹³C NMR Predicted

Carbonyl C (C=O): ~δ 211

ppm. Aromatic C: ~δ 161, 141,

106, 98 ppm. Methoxy C (-

OCH₃): ~δ 55 ppm. Benzyl C (-

CH₂-Ar): ~δ 45 ppm.

Cyclohexanone C: ~δ 25-50

ppm.

IR Spectroscopy Predicted

C=O stretch: ~1710 cm⁻¹

(strong). C-O stretch (aromatic

ether): ~1205, 1065 cm⁻¹. C-H

stretch (sp³): ~2850-2950

cm⁻¹. Aromatic C=C stretch:

~1600, 1460 cm⁻¹.

Mass Spectrometry Predicted Molecular Ion [M]⁺: m/z 248.

Key fragments may include
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loss of the methoxy group (m/z

217) or cleavage of the benzyl

group.

Note: Spectroscopic data are predicted based on known values for structurally similar

compounds and general principles of spectroscopy. Experimental verification is required.

Experimental Protocols
The synthesis of 3-(3,5-Dimethoxybenzyl)cyclohexanone can be achieved via the alkylation

of cyclohexanone with a suitable 3,5-dimethoxybenzyl halide. The following protocol is an

adapted procedure based on general methods for α-alkylation of ketones.

Synthesis of 3-(3,5-Dimethoxybenzyl)cyclohexanone
Materials:

3,5-Dimethoxybenzyl chloride

Cyclohexanone

Sodium hydroxide (NaOH)

Ethanol (or Methanol)

Diethyl ether

Saturated aqueous ammonium chloride (NH₄Cl) solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask

Reflux condenser

Separatory funnel
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Rotary evaporator

Silica gel for column chromatography

Hexane and Ethyl acetate for chromatography

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, dissolve sodium hydroxide (1.1 equivalents) in ethanol.

Addition of Reagents: To the stirred solution, add cyclohexanone (1.5 equivalents). Then,

add 3,5-dimethoxybenzyl chloride (1.0 equivalent) dropwise at room temperature.

Reaction: Heat the reaction mixture to reflux and maintain for several hours (typically 4-8

hours). Monitor the reaction progress using thin-layer chromatography (TLC).

Workup: After the reaction is complete, cool the mixture to room temperature and remove the

ethanol using a rotary evaporator.

Extraction: To the residue, add diethyl ether and water. Transfer the mixture to a separatory

funnel. Separate the organic layer. Wash the organic layer sequentially with water, saturated

aqueous NH₄Cl solution, and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate under reduced pressure to obtain the crude product.

Purification: Purify the crude product by silica gel column chromatography using a mixture of

hexane and ethyl acetate as the eluent to yield pure 3-(3,5-
Dimethoxybenzyl)cyclohexanone.

Logical and Experimental Workflows
The synthesis and purification process can be visualized as a clear workflow, ensuring

reproducibility and clarity for laboratory professionals.
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Synthesis and Purification Workflow of 3-(3,5-Dimethoxybenzyl)cyclohexanone

Synthesis

Workup & Extraction

Purification

Cyclohexanone + 3,5-Dimethoxybenzyl Chloride

NaOH in Ethanol

Add to base

Reflux (4-8h)

Heat

Remove Ethanol

Cool & Evaporate

Add Et₂O/H₂O & Separate

Wash with H₂O, NH₄Cl, Brine

Dry (MgSO₄) & Concentrate

Silica Gel Chromatography
(Hexane/Ethyl Acetate)

Purify Crude Product

Pure 3-(3,5-Dimethoxybenzyl)cyclohexanone

Click to download full resolution via product page

Caption: Synthesis and Purification Workflow.
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This technical guide provides foundational information for researchers working with 3-(3,5-
Dimethoxybenzyl)cyclohexanone. Further experimental work is necessary to confirm the

predicted properties and optimize synthetic protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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